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Compound of Interest

Compound Name: Nitrothal-isopropyl

Cat. No.: B166428 Get Quote

FOR IMMEDIATE RELEASE

LUDWIGSHAFEN, Germany – December 16, 2025 – Nitrothal-isopropyl is classified as a

non-systemic, contact fungicide.[1] This technical guide provides an in-depth analysis of its

mode of action, application, and the experimental evidence supporting its classification.

Designed for researchers, scientists, and drug development professionals, this document

synthesizes available data to offer a comprehensive understanding of Nitrothal-isopropyl's
role in agriculture.

Core Classification: Contact Fungicide
Nitrothal-isopropyl functions by remaining on the plant surface upon application, where it

forms a protective barrier against fungal pathogens. Unlike systemic fungicides that are

absorbed and translocated within the plant's vascular system, Nitrothal-isopropyl's efficacy is

localized to the areas of direct application. Its primary role is to prevent fungal spore

germination and mycelial growth on contact.

Several sources confirm its non-systemic nature. It is explicitly referred to as a "non-systemic

fungicide" in scientific literature.[1] Further supporting this classification, Nitrothal-isopropyl
has been used in combination with systemic fungicides to manage fungicide resistance. This

strategy relies on the different modes of action between the two types of fungicides, where the

non-systemic component provides surface protection.
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Physicochemical Properties
A summary of the key physicochemical properties of Nitrothal-isopropyl is presented in Table

1.

Property Value Reference

Chemical Name diisopropyl 5-nitroisophthalate [2]

CAS Number 10552-74-6 [3][4]

Molecular Formula C14H17NO6 [3][4]

Molecular Weight 295.29 g/mol [3][4]

Fungicidal Spectrum and Application
Nitrothal-isopropyl is primarily effective against powdery mildew fungi.[5][6] It has been

utilized in the protection of various crops, including apples.[1][6] Its application is crucial during

periods favorable for fungal disease development, providing a protective shield on the plant

surface.

Experimental Determination of Systemic vs. Contact
Action
The classification of a fungicide as systemic or contact is determined through a series of

established experimental protocols. These studies typically involve the application of the

fungicide to a specific part of the plant and then assessing its presence and efficacy in other,

untreated parts.

General Experimental Workflow
A generalized workflow for determining the systemic or contact nature of a fungicide is outlined

below. This process involves radiolabeling the fungicide to trace its movement within the plant.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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